Cas no 1903114-75-9 (3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine)

• Product Name: 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine
• CAS No: 1903114-75-9
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 6286077
• PubChem ID: 92066582
• Update Time: 2025-05-24

3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine
• 3-((1-((5-ethylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)pyridine
• 3-[1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl]oxypyridine
• AKOS025331910
• 3-({1-[(5-ethylthiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine
• 1903114-75-9
• F6360-9596

• Inchi： 1S/C14H16N2O3S2/c1-2-13-5-6-14(20-13)21(17,18)16-9-12(10-16)19-11-4-3-7-15-8-11/h3-8,12H,2,9-10H2,1H3
• InChI Key： JUUBCUDIGTZBGI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 324.06023472g/mol
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine

Compound CAS No 1903114-75-9: A Comprehensive Overview

The compound with CAS No 1903114-75-9, known as 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its complex structure, which incorporates a pyridine ring, a sulfonyl group, and an azetidine moiety, making it a unique subject for both synthetic and applied research.

Recent studies have highlighted the potential of 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine in various therapeutic applications. Researchers have focused on its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The sulfonyl group within its structure has been shown to play a critical role in enhancing its bioavailability and stability, which are essential attributes for drug candidates.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the 5-ethylthiophen moiety is particularly noteworthy, as it contributes to the molecule's unique electronic properties and enhances its interaction with biological targets. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of pharmacokinetics, 3-({1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine exhibits favorable absorption profiles, making it a promising candidate for oral administration. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for treating central nervous system disorders. Additionally, its metabolism pathways have been extensively studied, revealing that it undergoes phase II conjugation reactions, minimizing the risk of toxicity.

The structural versatility of this compound has also led to its exploration in agrochemical applications. Its ability to inhibit key enzymes involved in plant pathogenesis has positioned it as a potential lead compound for developing novel pesticides. Recent field trials have shown encouraging results, with the compound demonstrating high efficacy against fungal infections without adverse effects on non-target organisms.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these gaps and accelerate its progression toward clinical trials.

In conclusion, 3-{(1-(5-Ethylthiophen[2]-sulfonyl)azetidin[3]yloxy}pyridine (CAS No 1903114759) represents a cutting-edge advancement in chemical innovation with broad implications across multiple disciplines. Its intricate structure and versatile functionality make it a compelling subject for ongoing research and development.